N-methyl-N-{2-[(4-methylphenyl)thio]ethyl}-2-propyl-1,3-thiazole-4-carboxamide

• IUPAC Name: N-methyl-N-[2-(4-methylphenyl)sulfanylethyl]-2-propyl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C17H22N2OS2/c1-4-5-16-18-15(12-22-16)17(20)19(3)10-11-21-14-8-6-13(2)7-9-14/h6-9,12H,4-5,10-11H2,1-3H3
• InChI Key: BAPDGXDVIRUNJB-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=CS1)C(=O)N(C)CCSC2=CC=C(C=C2)C
• Molecular Formula: C17H22N2OS2
• Molecular Weight: 334.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-methyl-N-{2-[(4-methylphenyl)thio]ethyl}-2-propyl-1,3-thiazole-4-carboxamide involves multi-step organic reactions, often starting with the cyclization of thioamide derivatives. For instance, the cyclization of thioamide with 2-chloroacetoacetate leads to the formation of ethyl-2-(benzenepeptide-5-yl)-4-methyl-1,3-thiazole-5-carboxylate, demonstrating a typical pathway for synthesizing thiazole derivatives with yields above 60% (Tang Li-jua, 2015). Another method involves the base-induced cyclization of methyl-2-oxo-2-(amino)ethanedithioates with isocyanides, yielding 2-(methylthio)-N-aryl/alkylthiazole-5-carboxamides and ethyl-5-(aryl/alkyl carbamoyl)thiazole-4-carboxylates (K. Ravi Singh et al., 2022).

Molecular Structure Analysis

The molecular structure of thiazole derivatives is often elucidated using spectroscopic techniques such as IR, ^1H NMR, and MS spectra. These methods provide detailed information on the structural aspects, including the position of substituents on the thiazole ring and the nature of functional groups attached to it. The structure of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a]pyridine-4-carboxylate derivatives, for example, was confirmed using such spectroscopic data (H. M. Mohamed, 2021).

Chemical Reactions and Properties

Thiazole derivatives participate in various chemical reactions, highlighting their reactivity and chemical properties. The regioselective synthesis mentioned earlier (K. Ravi Singh et al., 2022) showcases the chemical versatility of thiazole compounds. Their ability to undergo cyclization reactions with isocyanides, forming regioisomeric products, illustrates the potential for creating diverse molecular architectures.

Future Directions

Thiazole derivatives continue to be a focus of research due to their diverse biological activities. Future work may involve the design and development of new thiazole derivatives with improved therapeutic properties and lesser side effects.